![molecular formula C18H20F2N6OS B2686486 2,4-difluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide CAS No. 946282-29-7](/img/structure/B2686486.png)
2,4-difluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
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Description
2,4-difluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H20F2N6OS and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-inflammatory Applications
A study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives highlighted their anticancer and anti-5-lipoxygenase agents' potential. Compounds synthesized in this study, including derivatives similar to the specified chemical structure, were screened for their cytotoxic (HCT-116 and MCF-7) and 5-lipoxygenase inhibition activities. The study found that some derivatives exhibited significant anticancer and anti-inflammatory properties, suggesting their potential application in treating cancer and inflammatory disorders (Rahmouni et al., 2016).
Antiviral Applications
Another research focused on benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable anti-avian influenza virus activity. This study synthesized novel compounds and tested their effectiveness against the influenza A virus (subtype H5N1), where several compounds showed significant antiviral activities. This suggests the compound's potential utility in developing antiviral agents, especially against bird flu strains (Hebishy et al., 2020).
Imaging Applications in Cancer
A compound closely related to the one was synthesized for potential use as a PET agent for imaging B-Raf(V600E) in cancers. The synthesis process and the resulting tracer's characteristics suggest its application in the imaging and diagnosis of cancers expressing the B-Raf(V600E) mutation, highlighting the compound's significance in medical imaging and cancer diagnosis (Wang et al., 2013).
Herbicidal Activity
Research on novel 5-substituted benzamido-6-arylamino-pyrazolo[3,4-D]pyrimidin-4-one derivatives demonstrated their herbicidal activity. The study synthesized and tested various derivatives for their efficacy against different plant species, indicating some derivatives' potential as herbicides. This suggests the compound's application in agriculture for weed control, based on its inhibitory activity against certain plant species (Luo et al., 2019).
Properties
IUPAC Name |
2,4-difluoro-N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F2N6OS/c1-3-6-21-15-13-10-23-26(16(13)25-18(24-15)28-2)8-7-22-17(27)12-5-4-11(19)9-14(12)20/h4-5,9-10H,3,6-8H2,1-2H3,(H,22,27)(H,21,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCRIOILAYPONKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F2N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.